Cas no 5343-98-6 (4-Oxo-4-phenylbutanenitrile)
4-Oxo-4-phenylbutanenitrile structure
Product Name:4-Oxo-4-phenylbutanenitrile
CAS No:5343-98-6
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00126350
CID:376765
PubChem ID:138465
Update Time:2025-07-28
4-Oxo-4-phenylbutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanenitrile, g-oxo-
- 3-Benzoylpropionitrile
- 4-oxo-4-phenylbutanenitrile
- 2-Cyanoethyl phenyl ketone
- 3-Cyano-1-phenylpropan-1-one
- 4-oxo-4-phenyl-butanenitrile
- 4-Oxo-4-phenyl-buttersaeure-nitril
- 4-Oxo-4-phenyl-butyronitril
- 4-oxo-4-phenylbutyronitrile
- 4-oxo-4-phenyl-butyronitrile
- A-Benzoylpropionitrile
- ACMC-20ambt
- A-Cyanopropiophenone
- NSC520
- β-Cyanopropiophenone
- Cambridge id 5102098
- phenacyl acetonitrile
- NSC 520
- MFCD00126350
- 3-Benzoylpropio-nitrile Benzene, butanenitrile, gama-oxo-
- .GAMMA.-OXOBENZENEBUTANENITRILE
- DTXSID80201598
- 3-CYANOPROPIOPHENONE
- .BETA.-BENZOYLPROPIONITRILE
- BENZENEBUTANENITRILE, .GAMMA.-OXO-
- 6X-0926
- 4-OXO-4-PHENYLBUTANENITRILE,97
- Z168884010
- PROPANENITRILE, 3-BENZOYL-
- AKOS000299661
- SCHEMBL1941975
- EN300-24103
- beta-Benzoylpropionitrile
- 4-Oxo-4-phenylbutanenitrile, 97%
- B5378
- KTS5NGB3ZQ
- NSC-520
- beta-Cyanopropiophenone
- PROPIONITRILE, 3-BENZOYL-
- OSPRTYTUQJCKFF-UHFFFAOYSA-N
- 5343-98-6
- HMS1577G11
- CS-0215375
- T71019
- .beta.-Cyanopropiophenone
- 4-OXO-4-PHENYLBUTANENITRILE, 97
- 4-Oxo-4-phenylbutanenitrile
-
- MDL： MFCD00126350
- Inchi： 1S/C10H9NO/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-3,5-6H,4,7H2
- InChI Key： OSPRTYTUQJCKFF-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CCC#N
Computed Properties
- Exact Mass: 159.06847
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.9A^2
Experimental Properties
- Density: 1.08
- Melting Point: 74.0 to 78.0 deg-C
- Boiling Point: 114°C/0.3mmHg(lit.)
- Flash Point: 150.7°C
- Refractive Index: 1.529
- PSA: 40.86
- LogP: 2.17308
4-Oxo-4-phenylbutanenitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Risk Phrases：22
4-Oxo-4-phenylbutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869917-200mg |
3-Benzoylpropionitrile |
5343-98-6 | 98% | 200mg |
436.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 667269-1G |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 97% | 1G |
￥699 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 667269-5G |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 97% | 5G |
￥3133.82 | 2022-02-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5378-1g |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 98.0%(GC) | 1g |
￥1150.0 | 2022-06-09 | |
| TRC | O847228-100mg |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O847228-500mg |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 500mg |
$ 160.00 | 2022-06-03 | ||
| TRC | O847228-1g |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 1g |
$ 230.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X75455-200mg |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 98% | 200mg |
¥348.0 | 2023-09-05 | |
| Apollo Scientific | OR33047-1g |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 95% | 1g |
£183.00 | 2025-02-19 | |
| Apollo Scientific | OR33047-5g |
4-Oxo-4-phenylbutanenitrile |
5343-98-6 | 95% | 5g |
£315.00 | 2025-02-19 |
4-Oxo-4-phenylbutanenitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5343-98-6)4-Oxo-4-phenylbutanenitrile
Order Number:A1041486
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:11
Price ($):223.0/883.0/1658.0
Email:sales@amadischem.com
4-Oxo-4-phenylbutanenitrile Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5343-98-6)4-Oxo-4-phenylbutanenitrile
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):223.0/883.0/1658.0